molecular formula C9H12F2O3 B8715408 Cyclobutanepropanoic acid, 3,3-difluoro-beta-oxo-, ethyl ester

Cyclobutanepropanoic acid, 3,3-difluoro-beta-oxo-, ethyl ester

Cat. No. B8715408
M. Wt: 206.19 g/mol
InChI Key: VYLFLRGBHDAMOI-UHFFFAOYSA-N
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Description

Cyclobutanepropanoic acid, 3,3-difluoro-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C9H12F2O3 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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properties

Product Name

Cyclobutanepropanoic acid, 3,3-difluoro-beta-oxo-, ethyl ester

Molecular Formula

C9H12F2O3

Molecular Weight

206.19 g/mol

IUPAC Name

ethyl 3-(3,3-difluorocyclobutyl)-3-oxopropanoate

InChI

InChI=1S/C9H12F2O3/c1-2-14-8(13)3-7(12)6-4-9(10,11)5-6/h6H,2-5H2,1H3

InChI Key

VYLFLRGBHDAMOI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)C1CC(C1)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Zinc metal (0.558 g, 10 micron dust, 8.5 mmol) was stirred in THF (2.5 ml) and methane sulphonic acid (0.04 mmol) was added and refluxed at 76° C. for 10 minutes. To this was added 3,3-difluoro-cyclobutanecarbonitrile (500 mg, 4.3 mmol, prepared according to Elend et al. Synth Comm, 2005, 35, 657) and the reaction mixture was heated for a further 10 minutes. Ethyl bromoacetate (0.751 ml, 6.8 mmol) dissolved in THF (0.5 mL) was then injected over a 2 hour period with the aid of a syringe pump and after the addition the mixture was stirred for a further 30 minutes. Aqueous HCl (3 ml of 3 M solution) was added drop-wise at 0° C. and the reaction mixture was then stirred for 17 hours between 0 and 20° C. The reaction mixture was analyzed by MS and TLC which showed the formation of the product and the consumption of the starting material and the reaction was worked up with (2×20 ml) water and (2×20 ml) ethyl acetate, the organic portion was then dried (Na2SO4) and reduced in vacuo. The product was isolated and purified using flash chromatography (AcOEt 7:93 heptane) and 3-(3,3-difluoro-cyclobutyl)-3-oxo-propionic acid ethyl ester (599 mg, 68% yield) was obtained as a colourless liquid. MS (ESI+): 207.1 ([M+H]+).
Quantity
500 mg
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reactant
Reaction Step One
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0.751 mL
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reactant
Reaction Step Two
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0.5 mL
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reactant
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3 mL
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reactant
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2.5 mL
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reactant
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0.558 g
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0.04 mmol
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catalyst
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